Cas no 71084-42-9 (6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one;hydrochloride)

6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one;hydrochloride structure
71084-42-9 structure
Product Name:6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one;hydrochloride
CAS No:71084-42-9
MF:C29H33ClN4O5
MW:553.049126386642
CID:976076
PubChem ID:24197785
Update Time:2025-04-19

6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one,hydrochloride
    • 6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one
    • hydrochloride
    • NSC272701
    • NSC-272701
    • DTXSID60639037
    • 71084-42-9
    • 6-Amino-3-(2,3,5-tri-O-benzylpentofuranosyl)-3,4-dihydro-1,3,5-triazin-2(1H)-one--hydrogen chloride (1/1)
    • 6-amino-3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,4-dihydro-1,3,5-triazin-2-one;hydrochloride
    • Inchi: 1S/C29H32N4O5.ClH/c30-28-31-20-33(29(34)32-28)27-26(37-18-23-14-8-3-9-15-23)25(36-17-22-12-6-2-7-13-22)24(38-27)19-35-16-21-10-4-1-5-11-21;/h1-15,24-27H,16-20H2,(H3,30,31,32,34);1H
    • InChI Key: GRMYSMDDLMHYIH-UHFFFAOYSA-N
    • SMILES: Cl.O1C(COCC2C=CC=CC=2)C(C(C1N1C(NC(N)=NC1)=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 552.21400
  • Monoisotopic Mass: 552.2139479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 11
  • Complexity: 764
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 107.64000
  • LogP: 4.60090
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